N-(3-bromophenyl)-3-phenylbutanamide
Overview
Description
N-(3-bromophenyl)-3-phenylbutanamide is a chemical compound that belongs to the class of amides. It is also known as Bromadoline and has been used as a research chemical in various scientific studies. This compound has shown potential for its analgesic and anti-inflammatory properties, making it a promising candidate for further research.
Mechanism of Action
The mechanism of action of N-(3-bromophenyl)-3-phenylbutanamide involves its binding to the delta-opioid receptor. This receptor is involved in the regulation of pain and inflammation. By binding to this receptor, this compound can reduce pain and inflammation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound include its analgesic and anti-inflammatory properties. It has been shown to reduce pain and inflammation in animal models. Additionally, it has been found to have a high affinity for the delta-opioid receptor, which is involved in pain regulation.
Advantages and Limitations for Lab Experiments
One advantage of using N-(3-bromophenyl)-3-phenylbutanamide in lab experiments is its potential as an analgesic and anti-inflammatory agent. It has shown promising results in animal models, making it a potential candidate for further research. However, one limitation is that its mechanism of action is not fully understood, and more research is needed to fully understand its effects.
Future Directions
There are several future directions for research on N-(3-bromophenyl)-3-phenylbutanamide. One direction is to further study its mechanism of action and how it interacts with the delta-opioid receptor. Additionally, more research is needed to determine its potential as a therapeutic agent for pain and inflammation. Further studies can also be conducted on its pharmacokinetics and toxicity to determine its safety and efficacy.
Scientific Research Applications
N-(3-bromophenyl)-3-phenylbutanamide has been studied for its potential use as an analgesic and anti-inflammatory agent. It has been shown to have a high affinity for the delta-opioid receptor, which is involved in pain regulation. Studies have also demonstrated its ability to reduce inflammation in animal models.
properties
IUPAC Name |
N-(3-bromophenyl)-3-phenylbutanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16BrNO/c1-12(13-6-3-2-4-7-13)10-16(19)18-15-9-5-8-14(17)11-15/h2-9,11-12H,10H2,1H3,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FPFSNAXKRVMDCC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC(=O)NC1=CC(=CC=C1)Br)C2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16BrNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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